Cas no 2228224-90-4 (3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine
• CAS No: 2228224-90-4
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6561226
• PubChem ID: 165755739
• Update Time: 2025-08-04

3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine
• 2228224-90-4
• EN300-1905657

• Inchi： 1S/C9H10BrF2N/c10-7-5-6(1-2-9(7)12)8(11)3-4-13/h1-2,5,8H,3-4,13H2
• InChI Key： GPRGBFKDFTYDAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCN)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228224-90-4 and Product Name: *3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine*

The compound identified by the CAS number 2228224-90-4 and the product name 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound consists of a propylamine backbone substituted with fluorine and bromine atoms at specific positions on a phenyl ring. The presence of both halogen atoms makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The 3-bromo-4-fluorophenyl moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can modulate the reactivity and selectivity of subsequent chemical transformations.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic properties, making them more effective in therapeutic applications. The compound 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine exemplifies this trend, as its dual fluorination provides a strategic handle for further functionalization while maintaining structural integrity.

The bromine substituent on the phenyl ring further enhances the utility of this compound as a building block in synthetic chemistry. Brominated aromatic compounds are widely used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules. The combination of bromine and fluorine in this compound allows for multiple synthetic pathways, enabling chemists to tailor the final product to specific needs.

Recent studies have highlighted the importance of fluorinated amines in the development of novel therapeutic agents. Amines are crucial pharmacophores in many drugs, influencing their binding affinity and selectivity. The introduction of fluorine into amine groups can alter their electronic properties, leading to improved interactions with biological targets. For instance, fluorinated amines have been shown to enhance binding to protein receptors, making them valuable in the design of small-molecule drugs.

The compound 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine has been explored in several research contexts, demonstrating its potential as a precursor for more complex molecules. In one notable study, researchers utilized this compound to synthesize novel kinase inhibitors, which are critical in the treatment of various cancers. The ability to introduce additional functional groups while maintaining the core structure provided by this compound allowed for the creation of highly specific inhibitors with improved efficacy.

The role of computational chemistry in optimizing the synthesis and application of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict reaction outcomes with high accuracy, reducing the need for trial-and-error experimentation. These tools have been particularly useful in designing synthetic routes that minimize unwanted side products and maximize yield. The integration of computational chemistry with experimental techniques has accelerated the development process for new pharmaceuticals.

The safety and environmental considerations associated with handling this compound are also important aspects of its application. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Standard laboratory practices, such as using personal protective equipment (PPE) and working under inert atmospheres when necessary, are essential when working with organic compounds like this one.

The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of molecular interactions continues to evolve, new applications for compounds like 3-(3-bromo-4-fluorophenyl)-3-fluoropropan-1-amine are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.